Cas no 1807165-25-8 (2-Bromo-3-cyano-5-methylbenzoic acid)

• Product Name: 2-Bromo-3-cyano-5-methylbenzoic acid
• CAS No: 1807165-25-8
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 4785821
• Update Time: 2023-08-17

2-Bromo-3-cyano-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-methylbenzoic acid

• Inchi： 1S/C9H6BrNO2/c1-5-2-6(4-11)8(10)7(3-5)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： QQAOZAXTPSODPP-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C)=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1